Cas no 57411-95-7 (2-(2,5-dimethyl-3-nitrophenyl)acetonitrile)
57411-95-7 structure
Product Name:2-(2,5-dimethyl-3-nitrophenyl)acetonitrile
CAS No:57411-95-7
MF:C10H10N2O2
MW:190.198602199554
CID:1603967
PubChem ID:258588
Update Time:2025-04-21
2-(2,5-dimethyl-3-nitrophenyl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,5-dimethyl-3-nitrophenyl)acetonitrile
- AR-1A1963
- AC1L5Z9P
- AC1Q1YNJ
- CTK5A6825
- KST-1A7004
- (2,5-dimethyl-3-nitrophenyl)acetonitrile
- NSC87679
- AG-J-00855
- 3-Cyanomethyl-2,5-dimethylnitrobenzol
- AR-1A1963; AC1L5Z9P; AC1Q1YNJ; CTK5A6825; KST-1A7004; (2,5-dimethyl-3-nitrophenyl)acetonitrile; NSC87679; AG-J-00855; 3-Cyanomethyl-2,5-dimethylnitrobenzol;
- 57411-95-7
- NSC-87679
- DTXSID30293185
-
- Inchi: 1S/C10H10N2O2/c1-7-5-9(3-4-11)8(2)10(6-7)12(13)14/h5-6H,3H2,1-2H3
- InChI Key: ONEKRZQNJHXOGV-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CC(C)=CC(CC#N)=C1C)=O
Computed Properties
- Exact Mass: 190.0743
- Monoisotopic Mass: 190.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 69.6Ų
Experimental Properties
- PSA: 66.93
2-(2,5-dimethyl-3-nitrophenyl)acetonitrile Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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